4-(Butylamino)-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile

• Molecular Formula: C16H18N4S
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 4-(butylamino)-2-methylsulfanyl-6-phenylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C16H18N4S/c1-3-4-10-18-15-13(11-17)14(19-16(20-15)21-2)12-8-6-5-7-9-12/h5-9H,3-4,10H2,1-2H3,(H,18,19,20)
• InChI Key: JOZGCXZPTREKAY-UHFFFAOYSA-N
• SMILES: CCCCNC1=NC(=NC(=C1C#N)C2=CC=CC=C2)SC

Description

4-(Butylamino)-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile, also known as BMPCN, is a pyrimidine derivative that has gained attention in scientific research due to its potential biological activities.

Mechanism of Action

The mechanism of action of 4-(Butylamino)-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In macrophages, this compound has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines. In cancer cells, this compound has been found to inhibit the activity of histone deacetylases (HDACs), enzymes that play a role in gene expression and cell proliferation. In diabetic animal models, this compound has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which regulates glucose and lipid metabolism.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In macrophages, this compound inhibits the production of pro-inflammatory cytokines, which can contribute to the development of chronic inflammatory diseases. In cancer cells, this compound induces apoptosis and inhibits cell proliferation, which can potentially be used as a therapeutic strategy for cancer treatment. In diabetic animal models, this compound improves glucose tolerance and insulin sensitivity, which can help to prevent or manage diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(Butylamino)-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile in lab experiments is its potential biological activities, which can provide insights into the development of new treatments for inflammatory diseases, cancer, and diabetes. However, one limitation is the lack of understanding of its mechanism of action, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for further research on 4-(Butylamino)-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile. One direction is to further investigate its mechanism of action, which can provide insights into its potential therapeutic applications. Another direction is to study its effects in animal models of inflammatory diseases, cancer, and diabetes, which can provide preclinical evidence for its potential clinical applications. Additionally, the development of this compound analogs with improved potency and selectivity can potentially lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 4-(Butylamino)-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile involves the reaction of 4-chloro-2-methylthiopyrimidine with butylamine and potassium cyanide. The reaction is carried out in a solvent mixture of ethanol and water at reflux temperature. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

4-(Butylamino)-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties. In vitro studies have shown that this compound inhibits the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in macrophages. It has also been found to induce apoptosis in cancer cells and inhibit the growth of tumor cells. In addition, this compound has been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models.